Cas no 886926-90-5 (2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide
• CAS No: 886926-90-5
• MF: C₁₅H₁₅N₅O₂S₂
• MW: 361.44189953804
• CID: 5477530
• Update Time: 2025-07-20

2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-amino-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(3-methoxyphenyl)acetamide
• 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide

• Inchi： 1S/C15H15N5O2S2/c1-22-11-5-2-4-10(8-11)17-13(21)9-24-15-19-18-14(20(15)16)12-6-3-7-23-12/h2-8H,9,16H2,1H3,(H,17,21)
• InChI Key： BGJKQDDGSUSARJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CSC1N(N)C(C2SC=CC=2)=NN=1

Additional information on 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide

Professional Introduction to Compound with CAS No. 886926-90-5 and Product Name: 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide

Compound with the CAS number 886926-90-5 and the product name 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework incorporates several key pharmacophores that contribute to its potential therapeutic applications, making it a subject of intense interest for researchers and pharmaceutical companies alike.

The core structure of this compound is characterized by the presence of a 4H-1,2,4-triazole moiety, which is a well-known scaffold in medicinal chemistry. The triazole ring is renowned for its stability and ability to interact with biological targets in a manner that can modulate various physiological processes. In this particular compound, the triazole ring is further functionalized with a thiophen-2-yl substituent, which introduces sulfur into the molecular system. This sulfur atom can participate in hydrogen bonding and other non-covalent interactions, enhancing the compound's binding affinity to biological receptors.

Additionally, the compound features an acetamide group at the nitrogen position, which is another common pharmacophore found in many bioactive molecules. The acetamide moiety can serve as a hinge region or a polar interaction site, facilitating interactions with target proteins. The presence of both the triazole and acetamide groups suggests that this compound may exhibit multiple modes of action, potentially increasing its therapeutic efficacy while reducing the likelihood of resistance development.

The 3-methoxyphenyl group attached to the acetamide nitrogen further enriches the structural complexity of this molecule. Aromatic rings with methoxy substituents are frequently incorporated into drug candidates due to their ability to engage in π-stacking interactions and hydrophobic effects. These interactions can be crucial for optimizing binding affinity and pharmacokinetic properties. The combination of these various functional groups makes this compound a versatile tool for medicinal chemists exploring new therapeutic strategies.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The 1,2,4-triazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Research has shown that triazole derivatives can interact with enzymes and receptors involved in critical cellular pathways, leading to modulation of disease-related processes. The specific derivative described here combines elements known to enhance bioactivity while maintaining structural integrity.

The incorporation of a thiophen-2-yl group adds an additional layer of complexity to the molecule. Thiophene derivatives are known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory effects. The sulfur atom in thiophene can participate in various chemical reactions and interactions, making it an attractive moiety for drug design. By combining thiophene with the triazole and acetamide groups, this compound may exhibit synergistic effects that enhance its overall biological profile.

In terms of potential applications, this compound shows promise in several therapeutic areas. Preliminary studies suggest that it may have activity against various types of cancer cells by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, its structural features suggest potential utility in treating inflammatory diseases by modulating immune responses. The 3-methoxyphenyl group may also contribute to central nervous system (CNS) penetration, opening avenues for research into neurodegenerative disorders.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core efficiently. The use of modern spectroscopic methods like NMR and mass spectrometry allows for detailed characterization of the compound's structure.

Evaluation of the compound's pharmacological properties has been conducted using both in vitro and in vivo models. In vitro assays have demonstrated activity against several target enzymes and receptors relevant to human diseases. These preliminary findings are encouraging and warrant further investigation into its mechanism of action. In vivo studies are currently underway to assess its efficacy and safety profiles in animal models.

The development of new drug candidates relies heavily on understanding their interactions at the molecular level. Computational methods such as molecular docking and molecular dynamics simulations have been used to predict how this compound might bind to biological targets. These simulations provide valuable insights into binding affinities and interaction modes, guiding experimental efforts toward optimizing lead compounds.

The future direction of research on this compound includes exploring novel synthetic routes that improve scalability while maintaining high enantiomeric purity if applicable. Additionally, investigating its potential as a prodrug or combination therapy could expand its therapeutic applications significantly. Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into tangible benefits for patients.

In conclusion,2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide (CAS No. 886926-90-5) represents a promising candidate for further development in pharmaceutical research. Its unique structural features combined with preliminary biological activity make it an exciting molecule worthy of continued investigation across multiple therapeutic domains.